N,N'-benzene-1,2-diylbis[2-(4-chlorophenyl)acetamide]
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Overview
Description
N,N'-benzene-1,2-diylbis[2-(4-chlorophenyl)acetamide], also known by its molecular formula C22H18Cl2N2O2 , is a compound with a molecular weight of 413.3 g/mol
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,N'-benzene-1,2-diylbis[2-(4-chlorophenyl)acetamide] involves multiple steps, typically starting with the preparation of intermediate compounds. The exact synthetic routes and reaction conditions are proprietary and not publicly disclosed. general synthetic methods for similar compounds often involve:
Condensation reactions: Combining smaller molecules to form the desired compound.
Halogenation: Introducing halogen atoms into the molecule.
Oxidation and reduction: Adjusting the oxidation state of specific atoms within the molecule.
Industrial Production Methods
Industrial production of N,N'-benzene-1,2-diylbis[2-(4-chlorophenyl)acetamide] would likely involve large-scale chemical reactors and stringent quality control measures to ensure the purity and consistency of the final product. The specific methods used in industrial settings are typically optimized for efficiency and cost-effectiveness.
Chemical Reactions Analysis
Types of Reactions
N,N'-benzene-1,2-diylbis[2-(4-chlorophenyl)acetamide] can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products, depending on the reagents and conditions used.
Reduction: Reduction reactions can alter the oxidation state of the compound, leading to different derivatives.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Oxidizing agents: Such as potassium permanganate or chromium trioxide.
Reducing agents: Such as sodium borohydride or lithium aluminum hydride.
Catalysts: Various catalysts can be used to facilitate these reactions, including transition metal complexes.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield different carboxylic acids or ketones, while reduction could produce alcohols or amines.
Scientific Research Applications
N,N'-benzene-1,2-diylbis[2-(4-chlorophenyl)acetamide] has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent or intermediate in the synthesis of more complex molecules.
Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.
Industry: Utilized in the production of various chemical products and materials.
Mechanism of Action
The mechanism by which N,N'-benzene-1,2-diylbis[2-(4-chlorophenyl)acetamide] exerts its effects involves interactions with specific molecular targets and pathways. The exact mechanism is not fully understood, but it is believed to involve:
Binding to specific receptors or enzymes: This can modulate their activity and lead to various biological effects.
Influencing cellular pathways: Such as signaling cascades or metabolic processes.
Properties
Molecular Formula |
C22H18Cl2N2O2 |
---|---|
Molecular Weight |
413.3 g/mol |
IUPAC Name |
2-(4-chlorophenyl)-N-[2-[[2-(4-chlorophenyl)acetyl]amino]phenyl]acetamide |
InChI |
InChI=1S/C22H18Cl2N2O2/c23-17-9-5-15(6-10-17)13-21(27)25-19-3-1-2-4-20(19)26-22(28)14-16-7-11-18(24)12-8-16/h1-12H,13-14H2,(H,25,27)(H,26,28) |
InChI Key |
OYNMNFCNSNFOQC-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)NC(=O)CC2=CC=C(C=C2)Cl)NC(=O)CC3=CC=C(C=C3)Cl |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)CC2=CC=C(C=C2)Cl)NC(=O)CC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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